N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine

• Molecular Formula: C17H27ClN2O3
• Molecular Weight: 342.9 g/mol
• IUPAC Name: N-[(5-chloro-2-ethoxy-3-methoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C17H27ClN2O3/c1-3-23-17-14(11-15(18)12-16(17)21-2)13-19-5-4-6-20-7-9-22-10-8-20/h11-12,19H,3-10,13H2,1-2H3
• InChI Key: KYUPECHRABUZJN-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1CNCCCN2CCOCC2)Cl)OC
• Canonical SMILES: CCOC1=C(C=C(C=C1OC)Cl)CNCCCN2CCOCC2

Description

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine, also known as CEM-102, is a novel antibiotic compound that has shown potential in treating various bacterial infections.

Mechanism of Action

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine works by inhibiting bacterial protein synthesis through binding to the bacterial ribosome. It specifically targets the 50S subunit of the ribosome, preventing the formation of peptide bonds between amino acids and inhibiting the growth of bacteria.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and is well-tolerated in animal studies. It is rapidly absorbed and distributed throughout the body, with a half-life of approximately 2 hours. This compound is primarily eliminated through renal excretion.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine has several advantages for use in laboratory experiments. It has a broad spectrum of activity against various bacterial strains, making it a useful tool for testing antibacterial agents. Additionally, this compound has shown low levels of resistance development, making it a promising candidate for the development of new antibiotics. However, this compound is not suitable for use in clinical trials due to its limited bioavailability and short half-life.

Future Directions

There are several potential future directions for research on N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine. One area of interest is the development of new analogs of this compound with improved pharmacokinetic properties. Another potential direction is the investigation of this compound in combination with other antibiotics to enhance its antibacterial activity. Additionally, further studies are needed to explore the potential use of this compound in treating tuberculosis and other bacterial infections.

Synthesis Methods

The synthesis of N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine involves the reaction of 5-chloro-2-ethoxy-3-methoxybenzaldehyde with 3-morpholinopropylamine in the presence of a catalyst. The reaction results in the formation of this compound as a white crystalline powder with a purity of over 99%.

Scientific Research Applications

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine has been extensively studied for its antibacterial properties. It has shown potent activity against a range of gram-positive and gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. This compound has also been investigated for its potential use in treating tuberculosis, as it has shown promising activity against Mycobacterium tuberculosis.